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Compound of Interest

Compound Name: 4-(Boc-amino)-3-fluoro-phenol

CAS No.: 911297-02-4

Cat. No.: B1521860

Get Quote

4-(Boc-amino)-3-fluoro-phenol, also known as tert-butyl (2-fluoro-4-

hydroxyphenyl)carbamate, is a substituted phenol derivative. The presence of a fluorine atom

and a Boc-protecting group on the aminophenol backbone imparts specific reactivity and

potential biological activity, making it a valuable building block. However, these structural

features also necessitate a thorough understanding of its hazard profile.

A summary of its key physicochemical properties is presented below:
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Property Value Source

Molecular Formula C₁₁H₁₄FNO₃ [1]

Molecular Weight 227.23 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
[2]

Melting Point 134-144 °C [3]

Boiling Point ~270.4 °C (Predicted) [2]

Solubility
Soluble in benzene, insoluble

in water.
[2]

Storage Temperature

Room temperature, under inert

atmosphere, protected from

light.

[2]

Part 2: GHS Hazard Identification and Classification
Globally Harmonized System (GHS) classifications for chemical hazards provide a

standardized framework for communicating the risks associated with chemical substances. 4-
(Boc-amino)-3-fluoro-phenol, and its parent compound 4-amino-3-fluorophenol, are classified

with significant health and environmental hazards. The Boc-protecting group may alter the

toxicological profile, but a conservative approach assuming similar or greater hazards is

prudent until specific data for the Boc-derivative becomes available.

The primary hazards associated with the parent compound, 4-amino-3-fluorophenol, are

summarized below and should be considered relevant for 4-(Boc-amino)-3-fluoro-phenol in
the absence of contrary data.
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Danger

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction

Danger

Carcinogenicity Category 1B
H350: May

cause cancer
Danger

Aquatic Hazard,

Long-Term
Category 2

H411: Toxic to

aquatic life with

long lasting

effects

Danger

Source:[4][5][6][7]

The carcinogenicity classification (Category 1B) is of particular concern, indicating that the

substance is presumed to have carcinogenic potential for humans, based on animal evidence.

This necessitates stringent handling protocols to minimize any potential for exposure.

Part 3: Exposure Controls and Personal Protective
Equipment (PPE)
Given the significant hazards, a multi-layered approach to exposure control is mandatory. This

involves engineering controls, administrative controls, and the consistent use of appropriate

Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate the researcher from the hazardous

substance.

Fume Hood: All handling of 4-(Boc-amino)-3-fluoro-phenol powder must be conducted in a

certified chemical fume hood to prevent inhalation of dust particles.[5]
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Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[5]

Designated Work Area: A specific area within the lab should be designated for working with

this compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of PPE must be based on a thorough risk assessment. The following PPE is

mandatory when handling 4-(Boc-amino)-3-fluoro-phenol:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use. Dispose of contaminated gloves properly.[5]

Eye Protection: Tightly fitting safety goggles or a face shield are essential to protect against

splashes or airborne particles.[5]

Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher

risk of spillage, consider a chemical-resistant apron or suit.[5]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a full-face respirator with an appropriate particulate filter is necessary.[5]
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Mandatory PPE for Handling 4-(Boc-amino)-3-fluoro-phenol

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles or Face Shield

Lab Coat

Respirator (if required)

Proceed with Work

Before Handling

Click to download full resolution via product page

Caption: Mandatory PPE workflow before handling the compound.

Part 4: Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical for mitigating the risks

associated with 4-(Boc-amino)-3-fluoro-phenol.

Handling Protocol
Preparation: Before starting work, ensure all necessary PPE is donned correctly and the

fume hood is functioning properly.
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Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5] Use

non-sparking tools.[5]

Portioning: When weighing or transferring the compound, do so in a fume hood on a

disposable liner to contain any spills.

Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly after

handling, even if gloves were worn.[5]

Contamination: Contaminated work clothing should not be allowed out of the workplace and

should be decontaminated or disposed of as hazardous waste.[5]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[5]

Location: Keep in a dry, cool, and well-ventilated area.[5] The compound should be stored

locked up, accessible only to authorized personnel.[5][6]

Environment: Protect from light and store under an inert atmosphere.[2]

Incompatibilities: Store away from strong oxidizing agents.[8]

Part 5: Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek

medical attention.[5][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the dust.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[5]

Clean-up: Wearing appropriate PPE, carefully sweep up the spilled solid and place it into a

suitable, labeled container for disposal. Avoid creating dust.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Report: Report the incident to the appropriate safety personnel.
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Spill Occurs
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Caption: Step-by-step workflow for responding to a spill.

Part 6: Toxicological and Ecological Information
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Toxicological Profile
Acute Effects: Harmful if swallowed.[4][5] The toxicological properties have not been fully

investigated, but it is expected to cause skin and eye irritation.[8]

Sensitization: May cause an allergic skin reaction upon contact.[4][5] This means that initial

exposure may not cause a reaction, but subsequent exposures can lead to a significant

allergic response.

Carcinogenicity: May cause cancer (GHS Category 1B).[4][5][6] This is the most significant

long-term health hazard and underscores the importance of minimizing exposure. The

mechanism is not well-documented in publicly available literature, but many aromatic amines

and phenols are known to have carcinogenic properties.

Other Data: No specific data is available for germ cell mutagenicity, reproductive toxicity, or

specific target organ toxicity (STOT) for the Boc-protected compound, but the parent

compound's profile suggests caution is warranted.[6]

Ecological Hazards
4-amino-3-fluorophenol is classified as toxic to aquatic life with long-lasting effects.[4][5][6] This

means that the compound can persist in the environment and cause harm to aquatic

organisms. Therefore, it is imperative to prevent its release into the environment. All waste

materials containing this compound must be disposed of as hazardous waste according to

local, state, and federal regulations.[5]

Part 7: Disposal Considerations
All waste containing 4-(Boc-amino)-3-fluoro-phenol must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., gloves,

wipes), in a clearly labeled, sealed container.

Liquid Waste: Any solutions containing this compound should be collected in a labeled,

sealed container for hazardous waste disposal.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company. Do not dispose of it down the drain or in regular trash.[6]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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